Cas no 64776-96-1 (b-D-Glucopyranoside,(2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadien-1-yl)

• Product Name: b-D-Glucopyranoside,(2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadien-1-yl
• CAS No: 64776-96-1
• MF: C₁₆H₂₈O₇
• MW: 332.389326095581
• CID: 516559
• PubChem ID: 10382095
• Update Time: 2025-04-19

b-D-Glucopyranoside,(2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadien-1-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadien-1-yl
• (2E)-6-Hydroxy-2,6-dimethyl-2,7-octadien-1-yl β-D-glucopyranoside
• BETULALBUSIDE A
• beta-D-Glucopyranoside (2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadien-1-yl
• [ "" ]
• Betulalbusides A
• CHEMBL1779145
• (6E)-3,7-Dimethyl-8-(beta-D-glucopyranosyloxy)-1,6-octadiene-3-ol
• AKOS040734592
• 64776-96-1
• (2R,3R,4S,5S,6R)-2-[(2E,6R)-6-hydroxy-2,6-dimethylocta-2,7-dienoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID801317098
• -D-Glucopyranoside, (2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadienyl
• (2R,3R,4S,5S,6R)-2-(((E)-6-Hydroxy-2,6-dimethylocta-2,7-dien-1-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• (2R,3R,4S,5S,6R)-2-[(2E)-6-hydroxy-2,6-dimethylocta-2,7-dienoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:174515
• FS-8917
• beta-D-Glucopyranoside, (2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadienyl
• CID 14484636

• Inchi： 1S/C16H28O7/c1-4-16(3,21)7-5-6-10(2)9-22-15-14(20)13(19)12(18)11(8-17)23-15/h4,6,11-15,17-21H,1,5,7-9H2,2-3H3/b10-6+/t11-,12-,13+,14-,15-,16+/m1/s1
• InChI Key： WEHZDNHJZBEGME-PAHMEIBGSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C(/C)=C/CC[C@@](C=C)(C)O

Computed Properties

• Exact Mass: 332.18400
• Monoisotopic Mass: 332.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: _0.3
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Color/Form: Oil
• Density: 1.3±0.1 g/cm3
• Boiling Point: 555.2±50.0 °C at 760 mmHg
• Flash Point: 289.6±30.1 °C
• PSA: 119.61000
• LogP: -0.53360
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

b-D-Glucopyranoside,(2E,6R)-6-hydroxy-2,6-dimethyl-2,7-octadien-1-yl Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides